Cas no 2460750-26-7 (1-methyl-3-(1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine hydrochloride)

• Product Name: 1-methyl-3-(1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine hydrochloride
• CAS No: 2460750-26-7
• MF: C₈H₁₂ClN₅
• MW: 213.667379379272
• MDL: MFCD32702618
• CID: 5669879
• PubChem ID: 154846626
• Update Time: 2025-05-20

1-methyl-3-(1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4486963951
• 1-methyl-3-[(1H-pyrazol-1-yl)methyl]-1H-pyrazol-4-amine hydrochloride
• 2460750-26-7
• EN300-26866513
• 1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-amine;hydrochloride
• 1-methyl-3-(1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine hydrochloride

• MDL： MFCD32702618
• Inchi： 1S/C8H11N5.ClH/c1-12-5-7(9)8(11-12)6-13-4-2-3-10-13;/h2-5H,6,9H2,1H3;1H
• InChI Key： LWWZCFKAXAOVQS-UHFFFAOYSA-N
• SMILES： Cl.N1(C=CC=N1)CC1C(=CN(C)N=1)N

Computed Properties

• Exact Mass: 213.0781231g/mol
• Monoisotopic Mass: 213.0781231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-methyl-3-(1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine hydrochloride

Research Briefing on 1-methyl-3-(1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine hydrochloride (CAS: 2460750-26-7)

1-methyl-3-(1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine hydrochloride (CAS: 2460750-26-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the pyrazole moiety, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the compound's potential as a key intermediate in the synthesis of biologically active molecules. Researchers have successfully optimized the synthetic route to 1-methyl-3-(1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine hydrochloride, achieving high yields and purity. The synthetic methodology involves a series of condensation and alkylation reactions, followed by hydrochloride salt formation. These advancements in synthesis have paved the way for further exploration of the compound's pharmacological properties.

In vitro and in vivo studies have demonstrated that 1-methyl-3-(1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine hydrochloride exhibits notable biological activity, particularly in modulating specific enzymatic pathways. Preliminary data suggest that the compound may act as an inhibitor of certain kinases, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The compound's ability to selectively bind to these targets while maintaining a favorable safety profile underscores its potential as a lead compound for further optimization.

Further investigations into the compound's mechanism of action have revealed its interaction with key cellular signaling pathways. For instance, studies have shown that 1-methyl-3-(1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine hydrochloride can modulate the activity of transcription factors involved in inflammation and immune response. These findings open new avenues for the development of therapeutics targeting autoimmune diseases and chronic inflammatory conditions. Additionally, the compound's stability and pharmacokinetic properties have been evaluated, with promising results indicating good oral bioavailability and metabolic stability.

Despite these encouraging findings, challenges remain in the development of 1-methyl-3-(1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine hydrochloride as a therapeutic agent. Current research efforts are focused on addressing issues related to selectivity, potency, and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical and clinical development stages. Future studies will likely explore its efficacy in animal models of disease and its potential for combination therapies with existing drugs.

In conclusion, 1-methyl-3-(1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine hydrochloride (CAS: 2460750-26-7) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, coupled with its demonstrated biological activity, make it a valuable subject of ongoing research. As the scientific community continues to unravel its full potential, this compound may pave the way for novel therapeutic interventions in a range of diseases. This briefing underscores the importance of continued investment in research and development to fully realize the clinical potential of this intriguing molecule.